Cas no 76963-36-5 (2(1H)-Pyridinone,5-hydroxy-3,4-bis(hydroxymethyl)-6-methyl-)

• Product Name: 2(1H)-Pyridinone,5-hydroxy-3,4-bis(hydroxymethyl)-6-methyl-
• CAS No: 76963-36-5
• Molecular Formula: C₈H₁₁NO₄
• Molecular Weight: 185.17724
• CID: 565759
• PubChem ID: 131731

2(1H)-Pyridinone,5-hydroxy-3,4-bis(hydroxymethyl)-6-methyl- Properties

Names and Identifiers

• 2(1H)-Pyridinone,5-hydroxy-3,4-bis(hydroxymethyl)-6-methyl-
• 6-hydroxypyridoxine
• 5-Hydroxy-3,4-bis(hydroxymethyl)-6-methyl-2(1H)-pyridinone
• 2(1H)-Pyridinone, 5-hydroxy-3,4-bis(hydroxymethyl)-6-methyl-
• 76963-36-5
• E4TN7D7H9F
• DTXSID90998240
• 5-hydroxy-3,4-bis(hydroxymethyl)-6-methyl-1H-pyridin-2-one
• 3,4-BIS(HYDROXYMETHYL)-6-METHYLPYRIDINE-2,5-DIOL

• InChIKey： MDHSCVIVUKOXDV-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H11NO4/c1-4-7(12)5(2-10)6(3-11)8(13)9-4/h10-12H,2-3H2,1H3,(H,9,13)
• SMILES： CC1=C(C(=C(C(=O)N1)CO)CO)O

Computed Properties

• Exact Mass: 185.068808
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 185.068808
• Heavy Atom Count: 13
• Complexity: 303
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.2
• Topological Polar Surface Area: 89.8

Experimental Properties

• Refractive Index: 1.59
• Boiling Point: 494.1°C at 760 mmHg
• Flash Point: 252.6°C
• Density: 1.406

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridoxines